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Abstract

PSB-16131 is a potent and selective inhibitor of the human ectonucleoside triphosphate
diphosphohydrolase-2 (NTPDase2), an enzyme involved in the regulation of extracellular
nucleotide signaling. It has demonstrated significant inhibitory activity in in vitro assays,
suggesting its potential therapeutic utility in conditions such as inflammation,
neurodegenerative diseases, and cancer.[1][2][3][4] Additionally, PSB-16131 has been
identified as an inhibitor of LpANTPDase from the bacterium Legionella pneumophila.[5] This
document provides a comprehensive overview of PSB-16131, including its mechanism of
action and guidance for its application in preclinical in vivo research. While specific in vivo
studies on PSB-16131 are not yet published, this guide offers detailed theoretical protocols and
experimental design considerations based on the known pharmacology of NTPDase2 inhibitors
and the characteristics of related compounds.

Introduction to PSB-16131

PSB-16131, with the chemical name 1-amino-4-[phenanthrene-9-yl-amino]-9,10-dioxo-9,10-
dihydroanthracene-2-sulfonate, is a valuable research tool for investigating the physiological
and pathological roles of NTPDase2.[5] NTPDase2 is a cell surface enzyme that hydrolyzes
adenosine triphosphate (ATP) and adenosine diphosphate (ADP) to adenosine
monophosphate (AMP), thereby modulating purinergic signaling. Dysregulation of this pathway
is implicated in various disease processes.
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Mechanism of Action

PSB-16131 acts as a non-competitive inhibitor of human NTPDase2.[1][6][7] This mode of
inhibition suggests that it binds to a site on the enzyme distinct from the substrate-binding site,
altering the enzyme's conformation and reducing its catalytic efficiency. By inhibiting
NTPDase2, PSB-16131 prevents the breakdown of extracellular ATP and ADP, leading to their
accumulation. This can, in turn, influence the activation of various P2 purinergic receptors,
which play crucial roles in cellular communication, inflammation, and immune responses.

The signaling pathway affected by PSB-16131 is illustrated in the diagram below.
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Caption: Signaling pathway of NTPDase2 and the inhibitory action of PSB-16131.
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Physicochemical and In Vitro Data

A summary of the known properties of PSB-16131 is presented in the table below.

Property Value Reference

1-amino-4-[phenanthrene-9-yl-
Chemical Name amino]-9,10-dioxo-9,10- [5]
dihydroanthracene-2-sulfonate

Molecular Formula C30H19N205S (acid form) Inferred
o o IC50 =539 nM (human
Inhibitory Activity [11[31[7]
NTPDase?2)

IC50 = 4.24 pM (L.

5
pneumophila LpINTPDase) ]

Mechanism of Inhibition Non-competitive [1][6]17]

o Selective for NTPDase2 over
Selectivity [31[7]
other NTPDases

Proposed In Vivo Experimental Protocols

Disclaimer: The following protocols are theoretical and intended as a starting point for in vivo
research with PSB-16131. Researchers must develop and validate specific protocols in
accordance with institutional animal care and use committee (IACUC) guidelines.

General Experimental Workflow

The following diagram outlines a general workflow for the in vivo evaluation of PSB-16131.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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